Cas no 24812-53-1 (3-(dimethylamino)propanethioamide hydrochloride)

• Product Name: 3-(dimethylamino)propanethioamide hydrochloride
• CAS No: 24812-53-1
• MF: C₅H₁₃ClN₂S
• MW: 168.688118696213
• CID: 4642879
• Update Time: 2025-11-01

3-(dimethylamino)propanethioamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)propanethioamide hydrochloride

• Inchi： 1S/C5H12N2S.ClH/c1-7(2)4-3-5(6)8;/h3-4H2,1-2H3,(H2,6,8);1H
• InChI Key： HBMJCGSHZCTAJX-UHFFFAOYSA-N
• SMILES： C(C(=S)N)CN(C)C.Cl

Additional information on 3-(dimethylamino)propanethioamide hydrochloride

Introduction to 3-(dimethylamino)propanethioamide hydrochloride (CAS No. 24812-53-1) and Its Emerging Applications in Chemical Biology and Medicine

3-(dimethylamino)propanethioamide hydrochloride, identified by the Chemical Abstracts Service registry number 24812-53-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This zwitterionic derivative, featuring a unique combination of amine, thioamide, and hydrochloride functionalities, has garnered attention for its versatile structural properties and potential applications in drug discovery, molecular recognition, and bioconjugation strategies. The compound’s ability to participate in multiple chemical interactions makes it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-(dimethylamino)propanethioamide hydrochloride consists of a thioamide group linked to a tertiary amine, which is further salted with hydrochloric acid. This arrangement imparts both solubility in polar solvents and the capacity for hydrogen bonding, attributes that are critical for its role in medicinal chemistry. The tertiary amine serves as a nucleophilic center, enabling participation in various coupling reactions such as amide bond formation, while the thioamide moiety can engage in coordination with metal ions or act as a leaving group in substitution reactions. These features make the compound a promising candidate for synthesizing peptidomimetics, enzyme inhibitors, and metal-based therapeutics.

In recent years, the pharmaceutical industry has seen an increasing demand for small-molecule modulators that can interact with biological targets with high specificity. 3-(dimethylamino)propanethioamide hydrochloride has been explored as an intermediate in the synthesis of kinase inhibitors, where its ability to mimic peptide structures while maintaining metabolic stability offers a significant advantage. For instance, derivatives of this compound have been investigated for their potential to disrupt aberrant signaling pathways in cancers by inhibiting tyrosine kinases. Preliminary studies have demonstrated that modifications to the side chain of the thioamide group can fine-tune binding affinity and selectivity against target proteins.

The hydrochloride salt form of 3-(dimethylamino)propanethioamide hydrochloride enhances its pharmacokinetic properties by improving solubility and stability under physiological conditions. This has facilitated its use in preclinical studies where bioavailability and shelf-life are critical parameters. Researchers have leveraged this compound to develop prodrugs that release active pharmaceutical ingredients (APIs) upon enzymatic or pH-triggered degradation. Such prodrug strategies are particularly relevant for oral formulations where first-pass metabolism poses a challenge.

Beyond its applications in drug development, 3-(dimethylamino)propanethioamide hydrochloride has found utility in biochemical assays as a fluorescent probe or labeling agent. Its zwitterionic nature allows it to interact with biomolecules such as proteins and nucleic acids through electrostatic forces, making it suitable for high-throughput screening (HTS) platforms. Additionally, the thioamide group can be selectively modified using reagents like carbodiimides for site-specific conjugation with biomolecules like antibodies or peptides. This capability is instrumental in generating targeted therapeutics and diagnostic tools.

The synthesis of 3-(dimethylamino)propanethioamide hydrochloride typically involves multi-step organic transformations starting from commercially available precursors such as dimethylamine and cysteine derivatives. Advances in synthetic methodologies have enabled more efficient routes, including catalytic processes that minimize waste and improve yield. Green chemistry principles have been increasingly applied to these syntheses, emphasizing solvent recovery and catalytic recycling to align with sustainable manufacturing practices.

Recent advancements in computational chemistry have further enhanced the design of derivatives based on 3-(dimethylamino)propanethioamide hydrochloride. Molecular docking simulations combined with machine learning algorithms allow researchers to predict binding affinities and optimize molecular structures before experimental validation. This approach has accelerated the discovery pipeline by identifying lead compounds with improved pharmacological profiles.

The safety profile of 3-(dimethylamino)propanethioamide hydrochloride has been evaluated through toxicological studies conducted on cell lines and animal models. Preliminary findings suggest moderate toxicity at high concentrations but acceptable safety margins when used at therapeutic doses. Further research is ongoing to fully characterize its long-term effects and potential side interactions with other drugs.

The versatility of 3-(dimethylamino)propanethioamide hydrochloride extends to materials science applications where its ability to form coordination complexes with transition metals makes it useful in catalysis or as a cross-linking agent for polymers. These applications highlight the compound’s broad utility beyond biomedical research.

Looking ahead, the continued exploration of 3-(dimethylamino)propanethioamide hydrochloride is expected to yield novel therapeutics targeting neglected diseases or rare conditions where existing treatments are limited. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications. Regulatory agencies are also likely to provide guidance on novel drug development strategies incorporating this compound.